Cas no 85199-06-0 (2,5-Dimethylphenylboronic acid)

2,5-Dimethylphenylboronic acid is a boronic acid derivative with the molecular formula C₈H₁₁BO₂. It serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds for pharmaceutical and materials science applications. The presence of methyl groups at the 2- and 5-positions enhances steric and electronic properties, improving selectivity in coupling reactions. This compound exhibits good stability under standard conditions and demonstrates compatibility with a range of catalysts and substrates. Its high purity and consistent performance make it a reliable choice for research and industrial applications requiring precise functionalization of aromatic systems.
2,5-Dimethylphenylboronic acid structure
85199-06-0 structure
Product name:2,5-Dimethylphenylboronic acid
CAS No:85199-06-0
MF:C8H11BO2
MW:149.982742547989
MDL:MFCD01863525
CID:60849
PubChem ID:2734347

2,5-Dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethylphenylboronic acid
    • 2,5-Dimethylphenylboronic Acid (contains varying amounts of Anhydride)
    • (2,5-Dimethylphenyl)boronic Acid
    • p-Xyleneboronic acid
    • 2,5-Dimethylbenzeneboronic Acid (contains varying amounts of Anhydride)
    • p-Xylene-2-boronic Acid (contains varying amounts of Anhydride)
    • 2,5-Dimethylbenzeneboronic acid
    • 2,5-Dimethylphenylboronicacid
    • p-Xylene-2-boronic Acid
    • Boronic acid, (2,5-dimethylphenyl)-
    • (2,5-Dimethylphenyl)Boranediol
    • PubChem1831
    • KSC448A1R
    • 2,5-dimehylphenylboronic acid
    • 2,5-Dimethylphenylboranic acid
    • 2,5-Dimethylbenzenboronic acid
    • 2,5-dimethyl-phenylboronic acid
    • 2,5-dimethylphenyl boronic acid
    • 2,5-Dimethyl phenyl
    • 2,5-Xyleneboronic acid (7CI)
    • B-(2,5-Dimethylphenyl)boronic acid (ACI)
    • Boronic acid, (2,5-dimethylphenyl)- (9CI)
    • 2,5-Dimethylphenylboronic acid,98%
    • 2,5-Dimethyl phenylboronic acid
    • AKOS000285071
    • D3517
    • SCHEMBL513136
    • SY014621
    • F0001-2144
    • B-(2,5-Dimethylphenyl)-Boronic Acid; 2,5-Xyleneboronic Acid; (2,5-Dimethylphenyl)-boronic Acid; (2,5-Dimethylphenyl)boronic Acid; p-Xyleneboronic Acid
    • CS-D1026
    • HY-32909
    • 85199-06-0
    • 2,5-dimethylbenzene boronic acid
    • MFCD01863525
    • Z381540980
    • EN300-117672
    • GS-6906
    • AC-24789
    • J-507365
    • DTXSID80370238
    • 2,5-DIMETHYLBENZENEBORONICACID
    • DB-009494
    • MDL： MFCD01863525
    • Inchi： 1S/C8H11BO2/c1-6-3-4-7(2)8(5-6)9(10)11/h3-5,10-11H,1-2H3
    • InChI Key： OOMZKLJLVGQZGV-UHFFFAOYSA-N
    • SMILES： OB(C1C(C)=CC=C(C)C=1)O
    • BRN： 3241785

Computed Properties

  • Exact Mass: 150.08521g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 150.08521g/mol
  • Monoisotopic Mass: 150.08521g/mol
  • Topological Polar Surface Area: 40.5Ų
  • Heavy Atom Count: 11
  • Complexity: 127
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: solid
  • Density: 1.0700
  • Melting Point: 192°C(lit.)
  • Boiling Point: 305.1℃ at 760 mmHg
  • Flash Point: 138.3℃
  • Refractive Index: 1.523
  • PSA: 40.46000
  • LogP: -0.01680
  • Solubility: Not determined

2,5-Dimethylphenylboronic acid Security Information

2,5-Dimethylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,5-Dimethylphenylboronic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1044868-10g
2,5-Dimethylphenylboronic acid
 85199-06-0 98%
10g
 ￥106.00 2024-07-28
TRC
D473245-5g
(2,5-Dimethylphenyl)boronic Acid
 85199-06-0
5g
 $ 98.00 2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3517-1G
2,5-Dimethylphenylboronic Acid (contains varying amounts of Anhydride)
 85199-06-0
1g
 ¥55.00 2024-04-15
abcr
AB133880-25 g
2,5-Dimethylbenzeneboronic acid, 97%; .
 85199-06-0 97%
25g
 €123.60 2023-05-10
Enamine
EN300-117672-1.0g
(2,5-dimethylphenyl)boronic acid
 85199-06-0 95.0%
1.0g
 $26.0 2025-02-21
Enamine
EN300-117672-50.0g
(2,5-dimethylphenyl)boronic acid
 85199-06-0 95.0%
50.0g
 $140.0 2025-02-21
eNovation Chemicals LLC
K37980-25g
2,5-Dimethylphenylboronic acid
 85199-06-0 97%
25g
 $140 2024-05-24
TRC
D473245-5000mg
(2,5-Dimethylphenyl)boronic Acid
 85199-06-0
5g
 $98.00 2023-05-18
TRC
D473245-1g
(2,5-Dimethylphenyl)boronic Acid
 85199-06-0
1g
 $ 69.00 2023-09-07
Enamine
EN300-117672-10.0g
(2,5-dimethylphenyl)boronic acid
 85199-06-0 95.0%
10.0g
 $42.0 2025-02-21

2,5-Dimethylphenylboronic acid Production Method

Production Method 1

553-94-6 553-94-6
85199-06-0 85199-06-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  -70 °C; 30 min, -70 °C; 90 min, -70 °C → rt; rt → -70 °C
1.2 Reagents: Tributyl borate ;  45 min, -70 °C; 2 h, rt
1.3 Solvents: Water ;  rt
Reference
Synthesis and Characterization of Highly Soluble Phenyl-Substituted Poly(p-phenylenevinylenes)
Johansson, D. Mikael; Srdanov, Gordana; Yu, Gang; Theander, Mathias; Inganaes, Olle; et al, Macromolecules, 2000, 33(7), 2525-2529

Production Method 2

553-94-6 553-94-6
85199-06-0 85199-06-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
1.2 Reagents: Triisopropyl borate
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Directed Electrophilic Cyclizations: Efficient Methodology for the Synthesis of Fused Polycyclic Aromatics
Goldfinger, Marc B.; Crawford, Khushrav B.; Swager, Timothy M., Journal of the American Chemical Society, 1997, 119(20), 4578-4593

Production Method 3

34202-99-8 34202-99-8
85199-06-0 85199-06-0
Reaction Conditions
1.1 Reagents: Water ,  Diborane Catalysts: Tetrahydrofuran Solvents: Water
Reference
Reactions of organothallium compounds with diborane
Pickles, Geoffrey M.; Spencer, Terence; Thorpe, F. Gordon; Ayala, Alicia D.; Podesta, Julio C., Journal of the Chemical Society, 1982, (12), 2949-51

Production Method 4

553-94-6 553-94-6
85199-06-0 85199-06-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  4 h, reflux; reflux → -78 °C
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ;  -78 °C; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  24 h, rt
Reference
New Phenyl-Substituted PPV Derivatives for Polymer Light-emitting Diodes-Synthesis, Characterization and Structure-Property Relationship Study
Chen, Zhi-Kuan; Lee, Nancy Hoi Sim; Huang, Wei; Xu, Yi-She; Cao, Yong, Macromolecules, 2003, 36(4), 1009-1020

Production Method 5

553-94-6 553-94-6
85199-06-0 85199-06-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ;  rt; heated; 30 min, reflux; reflux → -70 °C
1.2 Reagents: Trimethyl borate ;  30 min, -70 °C; 5 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Sodium hydroxide Solvents: Water ;  basified
1.5 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis and optoelectronic properties of alternating benzofuran/terfluorene copolymer with stable blue emission
Zhang, Haichang; Guo, Erqian; Fang, Yujie; Ren, Peihua; Yang, Wenjun, Journal of Polymer Science, 2009, 47(20), 5488-5497

Production Method 6

553-94-6 553-94-6
85199-06-0 85199-06-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Water ;  rt → -78 °C; -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
1.2 Reagents: Triethyl borate ;  -78 °C; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and characterization of organic light-emitting copolymers containing naphthalene
Kim, Jung-Sik; Heo, Jun; Kang, Pengtao; Kim, Jin Hak; Jung, Sung Ouk; et al, Macromolecular Research, 2009, 17(2), 91-98

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